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Compound of Interest

Compound Name:
Bis(4-Methoxyphenyl)methanone-

d8

Cat. No.: B15555233

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical structure and molecular properties

of Bis(4-Methoxyphenyl)methanone-d8, a deuterated analog of Bis(4-

Methoxyphenyl)methanone. This isotopically labeled compound is a valuable tool in various

research applications, including mass spectrometry-based assays and metabolic studies,

where it can be used as an internal standard.

Core Compound Properties
Bis(4-Methoxyphenyl)methanone-d8 is a stable, isotopically labeled form of the parent

compound, also known as 4,4'-dimethoxybenzophenone. The "-d8" designation signifies the

replacement of eight hydrogen atoms with deuterium atoms on the phenyl rings. This

substitution results in a higher molecular weight compared to the unlabeled compound, which

allows for its clear differentiation in analytical studies.
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The key quantitative properties of Bis(4-Methoxyphenyl)methanone-d8 are summarized in

the table below for easy reference and comparison.

Property Value

Chemical Formula C₁₅H₆D₈O₃

Exact Molecular Weight 250.14 g/mol

Parent Compound Formula C₁₅H₁₄O₃

Parent Compound MW 242.27 g/mol

Isotopic Purity Typically ≥98%

Chemical Purity Typically ≥98%

Chemical Structure
The molecular structure of Bis(4-Methoxyphenyl)methanone-d8 consists of a central ketone

group (a carbonyl group bonded to two carbon atoms). Each of these carbon atoms is part of a

separate phenyl ring. A methoxy group (-OCH₃) is attached to the fourth carbon (the para

position) of each phenyl ring, relative to the point of attachment to the central ketone. In the

deuterated form, the four hydrogen atoms on each of the two phenyl rings are replaced by

deuterium atoms. The hydrogen atoms on the methyl groups of the methoxy substituents

remain as protium.

Structural Representation:

A 2D representation of the chemical structure is provided below:

(Note: C6D4 represents a deuterated phenyl ring)

Logical Relationship of Deuteration
The following diagram illustrates the relationship between the parent compound and its

deuterated analog.
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Bis(4-Methoxyphenyl)methanone
(C15H14O3)

Bis(4-Methoxyphenyl)methanone-d8
(C15H6D8O3)

Isotopic Labeling
(8H -> 8D)

Click to download full resolution via product page

Caption: Isotopic labeling of the parent compound to yield the d8 analog.

Experimental Considerations
While detailed experimental protocols are beyond the scope of this guide, it is important to note

the analytical techniques used to characterize Bis(4-Methoxyphenyl)methanone-d8.

Experimental Workflow for Characterization:

Synthesis

Analysis

Starting Materials

Chemical Reaction

Purification

Mass Spectrometry (MS)
- Confirm Molecular Weight

Nuclear Magnetic Resonance (NMR)
- Confirm Structure and

Deuterium Positions

High-Performance Liquid
Chromatography (HPLC)
- Assess Chemical Purity
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Caption: General workflow for the synthesis and analysis of the compound.

Mass Spectrometry (MS): This technique is crucial for confirming the molecular weight of the

deuterated compound and assessing its isotopic purity. The mass spectrum will show a peak

corresponding to the mass-to-charge ratio of the deuterated molecule, which will be shifted

by approximately 8 Da compared to the unlabeled compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the overall structure of the molecule. The absence of signals corresponding to the

aromatic protons in the ¹H NMR spectrum confirms the positions of deuterium labeling.

High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the

chemical purity of the compound, ensuring it is free from starting materials and byproducts.

The use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard in quantitative mass

spectrometry assays relies on its chemical identity to the analyte of interest, while its mass

difference allows for its distinct detection. This is a fundamental principle in isotope dilution

mass spectrometry.

To cite this document: BenchChem. [An In-depth Technical Guide on Bis(4-
Methoxyphenyl)methanone-d8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555233/docs#an-in-depth-technical-guide-on-bis-
4-methoxyphenyl-methanone-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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